Cas no 31241-25-5 (6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-)

• Product Name: 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-
• CAS No: 31241-25-5
• MF: C₁₅H₉ClFNO₂S
• MW: 321.753865003586
• CID: 321522
• PubChem ID: 275728
• Update Time: 2025-04-23

6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-
• SB72127
• 4-chloro-2-phenyl-6-quinolinesulfonyl fluoride
• NSC122719
• NSC-122719
• SCHEMBL6518848
• AKOS024332932
• 4-chloro-2-phenylquinoline-6-sulfonyl fluoride
• DTXSID50953310
• 31241-25-5

• Inchi： 1S/C15H9ClFNO2S/c16-13-9-15(10-4-2-1-3-5-10)18-14-7-6-11(8-12(13)14)21(17,19)20/h1-9H
• InChI Key： GLFHBDCZEVQSOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C=CC(=CC2=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 321.00277
• Monoisotopic Mass: 321.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.431
• Boiling Point: 459.3°Cat760mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.636
• PSA: 47.03
• LogP: 5.29420

Additional information on 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-

6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-

6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- is a highly specialized organic compound with the CAS registry number 31241-25-5. This compound belongs to the quinoline derivative family, which has been extensively studied for its unique chemical properties and potential applications in various fields. The molecular formula of this compound is C14H9ClFNO2S, and its molecular weight is approximately 336.7 g/mol. The compound is characterized by a quinoline ring system with a sulfonyl fluoride group at the 6-position and substituents at the 4-chloro and 2-phenyl positions, making it a versatile building block in organic synthesis.

The synthesis of 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- typically involves multi-step reactions, including Friedel-Crafts alkylation or acylation followed by sulfonation and fluorination. These steps are carefully optimized to ensure high yield and purity. The sulfonyl fluoride group is particularly reactive, making this compound a valuable intermediate in the preparation of sulfonamides, which are widely used in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- in drug discovery. Researchers have explored its role as a precursor for bioactive molecules targeting various diseases, including cancer and inflammatory conditions. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes involved in cellular signaling pathways. Additionally, its ability to act as a leaving group in substitution reactions has made it an attractive candidate for constructing complex molecular architectures.

In terms of applications, 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- has found utility in materials science as well. Its quinoline backbone provides stability and aromaticity, while the sulfonyl fluoride group introduces reactivity and functionality. This makes it suitable for use in the development of advanced materials such as polymers and coatings with enhanced thermal and mechanical properties.

The latest research also emphasizes the importance of green chemistry in the synthesis and application of 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl-. Scientists are increasingly adopting sustainable methods to minimize environmental impact while maintaining high efficiency. For example, catalytic processes using renewable resources are being explored to synthesize this compound on an industrial scale.

In conclusion, 6-Quinolinesulfonylfluoride, 4-chloro-2-phenyl- is a versatile and valuable compound with significant potential across multiple disciplines. Its unique chemical properties make it an essential intermediate in organic synthesis, while ongoing research continues to uncover new applications that could benefit various industries. As advancements in synthetic methodologies and material science progress, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.